4-(3-Aminocarbonylphenyl)-2-fluorobenzoic acid, 95%

• IUPAC Name: 4-(3-carbamoylphenyl)-2-fluorobenzoic acid
• InChI: InChI=1S/C14H10FNO3/c15-12-7-9(4-5-11(12)14(18)19)8-2-1-3-10(6-8)13(16)17/h1-7H,(H2,16,17)(H,18,19)
• InChI Key: ACVAUGMJRVRXBM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(=O)N)C2=CC(=C(C=C2)C(=O)O)F
• Molecular Formula: C14H10FNO3
• DSSTOX Substance ID: DTXSID30689867
• Molecular Weight: 259.23 g/mol
• CAS RN: 1261967-10-5

Description

4-(3-Aminocarbonylphenyl)-2-fluorobenzoic acid, 95% (4-ACFBA), is an organic compound that is widely used in scientific research. It is a white, crystalline solid with a melting point of 87-89 °C and a boiling point of 265-267 °C. 4-ACFBA has been used in a variety of applications, including as a reagent in organic synthesis, as a building block for the synthesis of more complex molecules, and as an inhibitor of enzymes and other proteins.

Mechanism of Action

4-(3-Aminocarbonylphenyl)-2-fluorobenzoic acid, 95% is an inhibitor of enzymes and other proteins. It binds to the active site of the enzyme or protein, blocking its activity. This inhibition can be reversible or irreversible, depending on the concentration of the inhibitor and the type of protein or enzyme being inhibited.
Biochemical and Physiological Effects
4-(3-Aminocarbonylphenyl)-2-fluorobenzoic acid, 95% has been used to study the effects of drugs on the body, as well as to study the interaction of drugs with the body's own proteins. In addition, it has been used to study the effects of drugs on the biochemical and physiological processes of the body, such as the metabolism of drugs and their effects on the immune system.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(3-Aminocarbonylphenyl)-2-fluorobenzoic acid, 95% in laboratory experiments include its low cost, availability, and stability. It is also easy to handle and store, and it is not toxic. However, there are some limitations to its use. For example, it is not soluble in water, and it has a limited shelf life.

Future Directions

For the use of 4-(3-Aminocarbonylphenyl)-2-fluorobenzoic acid, 95% include the development of new inhibitors and drugs based on its structure, the study of its effects on other proteins and enzymes, and the investigation of its potential applications in drug design. In addition, further research into its biochemical and physiological effects could lead to a better understanding of the body's response to drugs, as well as the development of more effective treatments for diseases. Finally, further research into its ability to inhibit proteins and enzymes could lead to the discovery of new therapeutic targets.

Synthesis Methods

4-(3-Aminocarbonylphenyl)-2-fluorobenzoic acid, 95% can be synthesized from the reaction of 4-aminobenzoic acid with 3-chloro-2-fluorobenzoic acid in the presence of an acid catalyst. The reaction is carried out at a temperature of 80-90 °C for several hours. The resulting product is then purified by recrystallization or chromatography.

Scientific Research Applications

4-(3-Aminocarbonylphenyl)-2-fluorobenzoic acid, 95% has been used in numerous scientific studies, including those related to enzyme inhibition, protein-protein interactions, and drug design. It has been used as a reagent in organic synthesis, as a building block for the synthesis of more complex molecules, and as an inhibitor of enzymes and other proteins. It has also been used to study the effects of drugs on the body, as well as to study the interaction of drugs with the body's own proteins.